2,5-dichloro-N-[4-(difluoromethoxy)-2-methylphenyl]benzenesulfonamide

• Molecular Formula: C14H11Cl2F2NO3S
• Molecular Weight: 382.2 g/mol
• IUPAC Name: 2,5-dichloro-N-[4-(difluoromethoxy)-2-methylphenyl]benzenesulfonamide
• InChI: InChI=1S/C14H11Cl2F2NO3S/c1-8-6-10(22-14(17)18)3-5-12(8)19-23(20,21)13-7-9(15)2-4-11(13)16/h2-7,14,19H,1H3
• InChI Key: XWVXOKXCPHQLKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(F)F)NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl

Description

2,5-dichloro-N-[4-(difluoromethoxy)-2-methylphenyl]benzenesulfonamide: is a chemical compound with the following IUPAC name: 2,5-dichloro-4-(difluoromethoxy)-N,N-dimethylbenzenesulfonamide . Its molecular formula is C₉H₉Cl₂F₂NO₃S and its molecular weight is approximately 320.14 g/mol .

Chemical Reactions Analysis

The compound may undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are context-dependent and would require further investigation. The major products formed from these reactions would also vary based on the specific reaction pathway.

Scientific Research Applications

2,5-dichloro-N-[4-(difluoromethoxy)-2-methylphenyl]benzenesulfonamide finds applications in several scientific fields:

Medicine: It might be investigated for potential therapeutic properties due to its unique structure.

Chemistry: Researchers may explore its reactivity and use it as a building block in organic synthesis.

Biology: Its interactions with biological systems could be studied, especially considering its sulfonamide group.

Industry: If scaled up, it could have applications in the pharmaceutical or chemical industry.

Mechanism of Action

The precise mechanism by which this compound exerts its effects remains an area of research. It likely interacts with specific molecular targets or pathways, but further studies are needed to elucidate these details.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, it’s essential to compare this compound with structurally related sulfonamides or other bioactive molecules. Researchers can explore databases and literature to identify analogous compounds and highlight its uniqueness.